![molecular formula C12H13N3O3S B6635159 1-[2-[(2-Thiophen-3-ylacetyl)amino]ethyl]imidazole-4-carboxylic acid](/img/structure/B6635159.png)
1-[2-[(2-Thiophen-3-ylacetyl)amino]ethyl]imidazole-4-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[2-[(2-Thiophen-3-ylacetyl)amino]ethyl]imidazole-4-carboxylic acid (TAIC) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. TAIC is a heterocyclic compound that contains both imidazole and thiophene rings. This chemical compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and future directions have been studied extensively.
Mechanism of Action
The exact mechanism of action of 1-[2-[(2-Thiophen-3-ylacetyl)amino]ethyl]imidazole-4-carboxylic acid is not fully understood. However, it has been proposed that this compound inhibits the activity of certain enzymes involved in the inflammatory and cancer pathways. This compound has also been shown to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory and anti-cancer effects. It has been demonstrated to inhibit the production of inflammatory cytokines and to induce apoptosis in cancer cells. This compound has also been shown to have a low toxicity profile.
Advantages and Limitations for Lab Experiments
The advantages of using 1-[2-[(2-Thiophen-3-ylacetyl)amino]ethyl]imidazole-4-carboxylic acid in lab experiments include its high purity, low toxicity, and potential applications in various fields. The limitations of using this compound in lab experiments include its cost and the need for specialized equipment for its synthesis.
Future Directions
There are several future directions for the study of 1-[2-[(2-Thiophen-3-ylacetyl)amino]ethyl]imidazole-4-carboxylic acid. One potential direction is the optimization of its synthesis method to increase its yield and reduce its cost. Another direction is the investigation of its potential applications in other fields, such as energy storage and catalysis. Additionally, the mechanism of action of this compound needs to be further elucidated to fully understand its potential therapeutic applications.
Conclusion:
This compound is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its efficient synthesis methods, anti-inflammatory, and anti-cancer properties make it a promising compound for further investigation. The elucidation of its mechanism of action and investigation of its potential applications in other fields are important future directions for the study of this compound.
Synthesis Methods
1-[2-[(2-Thiophen-3-ylacetyl)amino]ethyl]imidazole-4-carboxylic acid can be synthesized using different methods, including the reaction of 2-(2-thiophen-3-ylacetyl) hydrazinecarboxamide with imidazole-4-carboxylic acid in the presence of a catalyst. Another method involves the reaction of 2-(2-thiophen-3-ylacetyl) hydrazinecarboxamide with imidazole-4-carboxylic acid in the presence of triethylorthoformate. The synthesis of this compound using these methods is efficient and yields high purity.
Scientific Research Applications
1-[2-[(2-Thiophen-3-ylacetyl)amino]ethyl]imidazole-4-carboxylic acid has been studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, this compound has been shown to have anti-inflammatory and anti-cancer properties. It has been demonstrated to inhibit the growth of cancer cells in vitro and in vivo. In agriculture, this compound has been studied for its potential use as a plant growth regulator. In material science, this compound has been used as a building block for the synthesis of new materials.
properties
IUPAC Name |
1-[2-[(2-thiophen-3-ylacetyl)amino]ethyl]imidazole-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3O3S/c16-11(5-9-1-4-19-7-9)13-2-3-15-6-10(12(17)18)14-8-15/h1,4,6-8H,2-3,5H2,(H,13,16)(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSCWJKCPJVMROI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC=C1CC(=O)NCCN2C=C(N=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.